Cas no 2097924-52-0 (N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 2097924-52-0
• MF: C₁₈H₂₀N₄O₃
• MW: 340.376403808594
• CID: 5469220
• Update Time: 2025-10-20

N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide
• N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C18H20N4O3/c1-22(2)18-19-9-12-7-13(4-5-14(12)21-18)20-17(23)11-3-6-15-16(8-11)25-10-24-15/h3,6,8-9,13H,4-5,7,10H2,1-2H3,(H,20,23)
• InChI Key： UFZQQCMCPRZSCW-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C(=C1)OCO2)NC1CC2=CN=C(N(C)C)N=C2CC1

Computed Properties

• Exact Mass: 340.15354051 g/mol
• Monoisotopic Mass: 340.15354051 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.6
• Molecular Weight: 340.4

Additional information on N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide

N-[2-(Dimethylamino)-5,6,7,8-Tetrahydroquinazolin-6-Yl]-2H-1,3-Benzodioxole-5-Carboxamide: A Comprehensive Overview

The compound N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide, with CAS No. 2097924-52-0, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features and potential bioactivity. The molecule comprises a quinazoline ring system fused with a tetrahydro structure and a benzodioxole moiety linked via a carboxamide group. These structural elements contribute to its potential as a lead compound in drug discovery.

Recent studies have highlighted the importance of quinazoline derivatives in various therapeutic areas. The presence of the dimethylamino group in the molecule enhances its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This makes it a promising candidate for modulating enzyme activity or receptor binding. The tetrahydroquinazoline moiety further stabilizes the molecule's conformation, potentially increasing its bioavailability and pharmacokinetic properties.

The benzodioxole group in the molecule is known for its aromatic stability and electron-donating properties. This feature can influence the overall electronic distribution of the compound, potentially enhancing its reactivity towards specific biological targets. Recent research has shown that such groups can play a critical role in modulating the selectivity of drug candidates.

From a synthetic standpoint, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process. These methods not only improve yield but also reduce reaction times, making large-scale production more feasible.

In terms of applications, this compound has shown potential in anti-cancer studies. Preclinical data suggest that it may inhibit key enzymes involved in cell proliferation and apoptosis regulation. Furthermore, its ability to penetrate cellular membranes efficiently could make it a viable option for targeted drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various protein targets. Molecular docking studies reveal that it exhibits strong binding interactions with kinase domains, which are often overexpressed in cancer cells. This aligns with experimental findings that demonstrate its inhibitory effects on cancer cell growth in vitro.

Moreover, this compound has been explored for its potential in neurodegenerative diseases. Its ability to cross the blood-brain barrier (BBB) suggests that it could be utilized in treating conditions such as Alzheimer's disease or Parkinson's disease. Initial studies indicate that it may protect neurons from oxidative stress-induced damage by modulating antioxidant enzyme activity.

The development of analogs based on this compound has further expanded its therapeutic potential. By modifying substituents on the quinazoline ring or altering the benzodioxole group, researchers can fine-tune its pharmacodynamic properties. For instance, increasing hydrophilicity through functional group substitution has been shown to enhance solubility without compromising bioactivity.

In conclusion, N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide represents a promising lead compound with diverse applications in drug discovery. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further preclinical development. As research continues to uncover its full potential, this compound stands at the forefront of innovative therapeutic solutions.